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Compound of Interest

Compound Name: Cyanophos

Cat. No.: B165955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanophos is an organophosphate insecticide and acetylcholinesterase (AChE) inhibitor.[1] It

is utilized as an analytical reference material for various scientific investigations, including

environmental monitoring, food safety analysis, and toxicology studies.[1][2] Accurate and

reliable analytical results depend on the proper preparation and storage of a stable, high-purity

Cyanophos standard. This document provides a detailed protocol for the preparation and

storage of Cyanophos analytical standards to ensure their integrity and performance.

Physicochemical Properties of Cyanophos
A thorough understanding of the physicochemical properties of Cyanophos is essential for its

proper handling and use as an analytical standard.
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Property Value Reference

Chemical Formula C₉H₁₀NO₃PS [2]

Molecular Weight 243.22 g/mol [2][3]

Appearance
Yellow to reddish-yellow

transparent liquid
[2]

Melting Point 14-15 °C [2][4]

Boiling Point
119-120 °C at 0.09 mmHg

(decomposes)
[2][4]

Density 1.255 - 1.265 g/cm³ at 25 °C [2][4]

Solubility Data
The choice of solvent is critical for preparing a stable and accurate analytical standard.

Cyanophos exhibits varying solubility in different solvents.

Solvent Solubility Reference

Water
20 mg/L at 25 °C; 46 mg/L at

30 °C
[2][5]

Methanol Very soluble (>50%) [2][5]

Ethanol Very soluble [5]

Acetone Very soluble (>50%) [2][5]

Chloroform Very soluble (>50%) [2][5]

Dichloromethane Soluble [2]

Toluene
A 100 µg/mL solution is

commercially available
[6]

n-Hexane Sparingly soluble [5]

Kerosene Sparingly soluble [5]
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Experimental Protocol: Preparation of Cyanophos
Standard Solution
This protocol outlines the procedure for preparing a 100 µg/mL stock solution of Cyanophos in

a suitable organic solvent.

4.1. Materials and Equipment

Cyanophos analytical standard (neat material, purity ≥ 95%)

High-purity solvent (e.g., Toluene, Acetone, Methanol - HPLC grade or equivalent)

Calibrated analytical balance

Volumetric flasks (Class A)

Micropipettes or syringes

Amber glass vials with PTFE-lined caps

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

4.2. Procedure

Solvent Selection: Choose a suitable solvent based on the solubility data in Section 3 and

the requirements of the analytical method. Toluene is a common choice for commercially

available standards.[6] Acetone and methanol are also excellent options due to high

solubility.[2][5]

Weighing: Accurately weigh a suitable amount of the neat Cyanophos analytical standard

using a calibrated analytical balance. For example, to prepare 10 mL of a 1 mg/mL primary

stock solution, weigh 10 mg of Cyanophos.
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Dissolution: Quantitatively transfer the weighed Cyanophos to a Class A volumetric flask.

Add a small amount of the selected solvent to dissolve the compound completely. Gentle

vortexing or sonication can be used to aid dissolution.

Dilution to Volume: Once the Cyanophos is fully dissolved, bring the solution to the final

volume with the solvent. Ensure the solution is at room temperature before final dilution to

the mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Preparation of Working Standards: Prepare working standards by performing serial dilutions

of the stock solution as required for the specific analytical application. Use calibrated

micropipettes or syringes for accurate dilutions.

Storage and Stability
Proper storage is crucial to maintain the integrity of the Cyanophos analytical standard.
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Condition Recommendation Rationale Reference

Temperature

Store neat material at

-20°C for long-term

storage.[7] Solutions

can be stored at room

temperature (20-25°C)

or refrigerated at

+4°C.[1][6]

Lower temperatures

slow down potential

degradation.

Light

Protect from light by

storing in amber glass

vials.

Cyanophos can

decompose upon

exposure to light.[5]

[1]

Moisture Protect from moisture. To prevent hydrolysis. [1]

pH
Avoid strong acids

and bases.

Decomposes under

alkaline conditions.[2]

[5]

Container

Use tightly closed

containers, preferably

with PTFE-lined caps.

To prevent solvent

evaporation and

contamination.

[4][7]

Shelf Life

The neat compound is

stable for at least 2

years under normal

storage conditions.[1]

[4][5] The stability of

solutions will depend

on the solvent and

storage conditions.

Safety Precautions
Cyanophos is a toxic organophosphorus compound and should be handled with appropriate

safety precautions.[2]

Always work in a well-ventilated area or a fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation, ingestion, and skin contact.

Consult the Safety Data Sheet (SDS) for detailed safety information.[7][8]

Visualization of the Experimental Workflow
The following diagram illustrates the workflow for the preparation of a Cyanophos analytical

standard.
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Caption: Workflow for Cyanophos analytical standard preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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